Cas no 1022892-14-3 (4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione)

• Product Name: 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione
• CAS No: 1022892-14-3
• MF: C₁₇H₁₈N₄S
• MW: 310.416621685028
• MDL: MFCD00170501
• CID: 5013806
• Update Time: 2026-02-27

4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(3-METHYL-4-(ISOPROPYL)PHENYL)-3-(4-PYRIDYL)-1,2,4-TRIAZOLINE-5-THIONE
• 4-[3-methyl-4-(propan-2-yl)phenyl]-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione

• MDL： MFCD00170501
• Inchi： 1S/C17H18N4S/c1-11(2)15-5-4-14(10-12(15)3)21-16(19-20-17(21)22)13-6-8-18-9-7-13/h4-11H,1-3H3,(H,20,22)
• InChI Key： XDFSWNXPXJMPGB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1C1C=CC(=C(C)C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: 3.6
• Topological Polar Surface Area: 72.6

Additional information on 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione

Introduction to 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione (CAS No. 1022892-14-3) and Its Emerging Applications in Chemical Biology

The compound 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione (CAS No. 1022892-14-3) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. Its unique structural framework, characterized by a triazoline core appended with aromatic and heteroaromatic substituents, positions it as a versatile scaffold for developing novel bioactive entities. This article delves into the structural features, synthetic considerations, and recent advancements in the utilization of this compound in medicinal chemistry and biopharmaceutical research.

The molecular structure of 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione encompasses a triazoline ring system linked to a 3-Methyl-4-(isopropyl)phenyl group and a 4-pyridyl moiety at the 3-position. The presence of these aromatic and heteroaromatic components not only imparts distinct electronic properties but also enhances the compound's potential for interactions with biological targets. The thione group at the 5-position of the triazoline ring further contributes to its reactivity, making it a promising candidate for further functionalization and derivatization.

In terms of synthetic methodologies, the preparation of 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione involves multi-step organic transformations that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the triazoline core is often achieved through cycloaddition reactions or nucleophilic substitutions, while the attachment of the phenyl and pyridine substituents requires careful selection of coupling reagents and catalysts. Recent advances in transition-metal-catalyzed cross-coupling reactions have significantly improved the efficiency and scalability of these synthetic routes, enabling access to complex derivatives with high precision.

The pharmacological relevance of this compound has been extensively explored in recent years. The triazoline scaffold is known for its ability to modulate various biological pathways due to its rigid structure and electron-rich nature. Studies have demonstrated that derivatives of this class exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases including cancer and inflammatory disorders. Additionally, the pyridyl moiety serves as a key pharmacophore for binding to specific protein targets, enhancing the compound's potential as an antimicrobial or antiviral agent.

One particularly noteworthy application of 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione is its role in developing next-generation kinase inhibitors. Kinases are critical enzymes involved in cell signaling cascades, and their dysregulation is often associated with pathological conditions. The unique combination of substituents in this compound allows it to selectively target aberrant kinases while minimizing off-target effects. Preliminary computational studies using molecular docking techniques have predicted favorable binding interactions between this molecule and ATP-binding pockets of kinases, suggesting its potential as a lead compound for further optimization.

Furthermore, the thione group in 1,2,4-triazoline-5-thione derivatives provides an additional layer of functionality that can be exploited for designing prodrugs or bioconjugates. This feature has opened up new avenues for drug delivery systems where the thione group can be cleaved under specific physiological conditions to release the active therapeutic entity. Such strategies are particularly relevant in oncology, where targeted release mechanisms can improve therapeutic efficacy while reducing systemic toxicity.

The emerging field of cheminformatics has also played a pivotal role in understanding the behavior of 4-(3-Methyl-4-(isopropyl)phenyl)-3-(4-pyridyl)-1,2,4-triazoline-5-thione at both structural and dynamic levels. High-throughput virtual screening (HTVS) has been employed to identify novel analogs with enhanced bioactivity or selectivity profiles. These computational approaches complement experimental efforts by providing rapid insights into molecular interactions and allowing for rapid iteration in drug design cycles.

Recent clinical trials have begun to explore the therapeutic potential of triazoline-based compounds in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier combined with their affinity for neuronal receptors makes them promising candidates for neuroprotective therapies. Initial Phase I trials have shown encouraging results regarding safety and tolerability, paving the way for larger-scale investigations into their efficacy.

The environmental impact and sustainability considerations are also critical when evaluating compounds like 1,2,4-triazoline-5-thione derivatives. Green chemistry principles have been increasingly integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions or catalytic systems that employ recyclable materials have been successfully implemented in producing these compounds on an industrial scale.

In conclusion,CAS No 1022892-14-3, specifically refers to the chemical entity 4-(3-Methyl- 456( isoprop yl)phen yl ) - 347( pyrid yl ) - 123( tri azolin e ) - 567( thio ne ), represents a structurally intriguing molecule with significant promise in pharmaceutical research . Its unique combination o f aromatic an d heteroaromatic substituents , coupled wi th functional gro ups such as t he tri azoli ne an d thi one moieties , makes it an exce ssive scaffold fo r deve loping no ve l bioacti ve compoun ds . Recen t advanc eme nts i n synthe tic metho dolo gies , pharma colo gy , an d compu ta tional sci ence continue t o e xpand its appl icatio ns i n treati ng various huma n dise ases . As researc h conti nues t o unravel it s full potent ia l , thi s compoun d is poised t o play a cru cial r ol e i n next-g enerati on dr u g deve l opm ent strate gi es . p >